(3S,3'S)-7,8-Didehydroastaxanthin
(3S,3'S)-7,8-Didehydroastaxanthin
Brand Name:
Vulcanchem
CAS No.:
19866-02-5
VCID:
VC0010499
InChI:
InChI=1S/C40H50O4/c1-27(17-13-19-29(3)21-23-33-31(5)37(43)35(41)25-39(33,7)8)15-11-12-16-28(2)18-14-20-30(4)22-24-34-32(6)38(44)36(42)26-40(34,9)10/h11-21,23,35-36,41-42H,25-26H2,1-10H3/b12-11+,17-13+,18-14+,23-21+,27-15+,28-16+,29-19+,30-20+/t35-,36-/m0/s1
SMILES:
CC1=C(C(CC(C1=O)O)(C)C)C=CC(=CC=CC(=CC=CC=C(C)C=CC=C(C)C#CC2=C(C(=O)C(CC2(C)C)O)C)C)C
Molecular Formula:
C40H50O4
Molecular Weight:
594.8 g/mol
(3S,3'S)-7,8-Didehydroastaxanthin
CAS No.: 19866-02-5
Main Products
VCID: VC0010499
Molecular Formula: C40H50O4
Molecular Weight: 594.8 g/mol
| CAS No. | 19866-02-5 |
|---|---|
| Product Name | (3S,3'S)-7,8-Didehydroastaxanthin |
| Molecular Formula | C40H50O4 |
| Molecular Weight | 594.8 g/mol |
| IUPAC Name | (6S)-6-hydroxy-3-[(1E,3E,5E,7E,9E,11E,13E,15E)-18-[(4S)-4-hydroxy-2,6,6-trimethyl-3-oxocyclohexen-1-yl]-3,7,12,16-tetramethyloctadeca-1,3,5,7,9,11,13,15-octaen-17-ynyl]-2,4,4-trimethylcyclohex-2-en-1-one |
| Standard InChI | InChI=1S/C40H50O4/c1-27(17-13-19-29(3)21-23-33-31(5)37(43)35(41)25-39(33,7)8)15-11-12-16-28(2)18-14-20-30(4)22-24-34-32(6)38(44)36(42)26-40(34,9)10/h11-21,23,35-36,41-42H,25-26H2,1-10H3/b12-11+,17-13+,18-14+,23-21+,27-15+,28-16+,29-19+,30-20+/t35-,36-/m0/s1 |
| Standard InChIKey | BZQRJBLJDFPOBX-AKKQMVQHSA-N |
| Isomeric SMILES | CC1=C(C(C[C@@H](C1=O)O)(C)C)/C=C/C(=C/C=C/C(=C/C=C/C=C(\C)/C=C/C=C(\C)/C#CC2=C(C(=O)[C@H](CC2(C)C)O)C)/C)/C |
| SMILES | CC1=C(C(CC(C1=O)O)(C)C)C=CC(=CC=CC(=CC=CC=C(C)C=CC=C(C)C#CC2=C(C(=O)C(CC2(C)C)O)C)C)C |
| Canonical SMILES | CC1=C(C(CC(C1=O)O)(C)C)C=CC(=CC=CC(=CC=CC=C(C)C=CC=C(C)C#CC2=C(C(=O)C(CC2(C)C)O)C)C)C |
| Synonyms | 7,8-didehydroastaxanthin |
| PubChem Compound | 6443726 |
| Last Modified | Dec 23 2021 |
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